Cas no 64640-13-7 (2-(chloromethyl)-5-phenyl-1,3-oxazole)

2-(chloromethyl)-5-phenyl-1,3-oxazole structure
64640-13-7 structure
Product Name:2-(chloromethyl)-5-phenyl-1,3-oxazole
CAS No:64640-13-7
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD00466333
CID:523581
PubChem ID:2307654
Update Time:2025-04-19

2-(chloromethyl)-5-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-(chloromethyl)-5-phenyl-
    • 2-(CHLOROMETHYL)-5-PHENYL-1,3-OXAZOLE
    • 2-Chloromethyl-5-phenyloxazole
    • 2-Chlormethyl-5-phenyl-oxazol
    • 2-Chlor-methyl-5-phenyl-oxazol
    • 2-Chloromethyl-5-phenyl-oxazole
    • 5-(chloromethyl)-5-phenyloxazole
    • AC1M4H3X
    • AC1Q3U48
    • CTK5C1512
    • SBB039038
    • SureCN4160149
    • SCHEMBL4160149
    • 2-(chloromethyl)-5-phenyloxazole
    • Oxazole, 2-(chloromethyl)-5-phenyl-
    • D85526
    • AKOS000122449
    • UCLTZKFBJAFGCD-UHFFFAOYSA-N
    • BS-13734
    • EN300-07059
    • F2124-0726
    • MFCD00466333
    • Z57046996
    • 64640-13-7
    • 2-choromethyl-5-phenyloxazole
    • STL191119
    • DTXSID70367995
    • 2-(chloromethyl)-5-phenyl-1,3-oxazole
    • MDL: MFCD00466333
    • Inchi: 1S/C10H8ClNO/c11-6-10-12-7-9(13-10)8-4-2-1-3-5-8/h1-5,7H,6H2
    • InChI Key: UCLTZKFBJAFGCD-UHFFFAOYSA-N
    • SMILES: ClCC1=NC=C(C2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 193.02954
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

2-(chloromethyl)-5-phenyl-1,3-oxazole Pricemore >>

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